![molecular formula C16H22Cl2N2O B5232382 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide](/img/structure/B5232382.png)
2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide
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Overview
Description
2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide, also known as Diclazepam, is a research chemical that belongs to the benzodiazepine class of drugs. It is a synthetic compound that was first synthesized in the 1960s and has been used in scientific research ever since. Diclazepam is a potent anxiolytic and sedative, and its mechanism of action is similar to other benzodiazepines, such as diazepam (Valium) and alprazolam (Xanax).
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is similar to other benzodiazepines. It acts on the GABA receptors in the brain, which are responsible for inhibiting the activity of neurons. By enhancing the activity of GABA receptors, this compound increases the inhibitory effect of GABA, leading to a decrease in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects, including anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. It has been found to increase the activity of GABA receptors in the brain, leading to a decrease in the activity of neurons. This results in a decrease in anxiety, sedation, and muscle relaxation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide in lab experiments is that it has a long half-life, which makes it useful for studying the effects of long-term benzodiazepine use. However, one limitation of using this compound is that it is a potent anxiolytic and sedative, which can make it difficult to distinguish between its effects and those of other benzodiazepines.
Future Directions
There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide. One area of research is the development of new benzodiazepines with improved anxiolytic and sedative properties. Another area of research is the investigation of the long-term effects of benzodiazepine use on the brain and the development of new treatments for benzodiazepine addiction. Additionally, research on the role of GABA receptors in the brain and the development of new drugs that target these receptors could lead to the development of new treatments for anxiety and other neurological disorders.
Synthesis Methods
The synthesis of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide involves several steps, including the reaction of 2,4-dichlorobenzonitrile with magnesium, followed by the reaction of the resulting compound with isopropylamine and acetic anhydride. The final product is then purified using chromatography. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been found to have anxiolytic and sedative properties, and it has been used to treat anxiety and insomnia in some countries. This compound has also been used as a research tool to study the structure-activity relationships of benzodiazepines and to investigate the role of GABA receptors in the brain.
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-N-(1-propan-2-ylpiperidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22Cl2N2O/c1-11(2)20-7-5-14(6-8-20)19-16(21)9-12-3-4-13(17)10-15(12)18/h3-4,10-11,14H,5-9H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIFOGBUAGDPXDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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